Cas no 1858641-64-1 (1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-)

• Product Name: 1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-
• CAS No: 1858641-64-1
• MF: C₁₂H₁₂ClNO₅S
• MW: 317.745381355286
• CID: 6526017
• PubChem ID: 130919815
• Update Time: 2025-05-19

1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl- Chemical and Physical Properties

Names and Identifiers

• 1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-

• Inchi： 1S/C12H12ClNO5S/c1-8(7-20(13,17)18)6-19-14-11(15)9-4-2-3-5-10(9)12(14)16/h2-5,8H,6-7H2,1H3
• InChI Key： JDIPKSPGQBBUPP-UHFFFAOYSA-N
• SMILES： C(S(Cl)(=O)=O)C(C)CON1C(=O)C2=C(C1=O)C=CC=C2

Experimental Properties

• Density: 1.52±0.1 g/cm3(Predicted)
• Boiling Point: 460.4±47.0 °C(Predicted)

Additional information on 1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl-

Comprehensive Overview of 1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl- (CAS No. 1858641-64-1)

The compound 1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl- (CAS No. 1858641-64-1) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique molecular structure, featuring an isoindole-1,3-dione moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its potential in drug discovery and material science, aligning with current trends in green chemistry and sustainable synthesis.

One of the most searched topics related to sulfonyl chlorides is their role in cross-coupling reactions, a hot area in modern organic chemistry. The 1-Propanesulfonyl chloride derivative discussed here is no exception, as its reactive sulfonyl group enables efficient C-S bond formation, a key step in creating biologically active compounds. This aligns with the growing demand for high-efficiency catalysts and mild reaction conditions, which are frequently queried in academic and industrial research databases.

The isoindole-1,3-dione component of this compound is another focal point, as it is a privileged scaffold in medicinal chemistry. Users often search for "isoindole derivatives in drug design" or "phthalimide analogs," reflecting the pharmaceutical relevance of such structures. This derivative’s methyl-substituted propanesulfonyl chain further enhances its utility, offering improved solubility and steric control in reactions—a feature highly valued in peptide modification and polymer chemistry.

From a synthetic methodology perspective, this compound addresses common challenges like regioselectivity and functional group compatibility, topics frequently explored in recent publications. Its CAS No. 1858641-64-1 is often cross-referenced in patents and journals focusing on heterocyclic chemistry and click chemistry, underscoring its interdisciplinary importance. Additionally, the compound’s stability under ambient conditions makes it a practical choice for laboratories aiming to streamline workflows.

Environmental and safety considerations are also critical in today’s research landscape. While not classified as hazardous, proper handling of sulfonyl chloride derivatives is emphasized in guidelines, a topic often searched alongside terms like "lab safety best practices." The structural features of this compound, such as its electron-withdrawing groups, contribute to its compatibility with aqueous-phase reactions, a trending area in green synthesis.

In summary, 1-Propanesulfonyl chloride, 3-[(1,3-dihydro-1,3-dioxo-2H-isoindol-2-yl)oxy]-2-methyl- represents a versatile tool for chemists, bridging gaps between academic research and industrial applications. Its relevance to high-impact fields like bioconjugation and catalysis ensures continued interest, as reflected in its growing presence in scientific literature and online queries.